Cas no 896280-04-9 (N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896280-04-9
• MF: C₁₇H₁₈FN₃O₄S₂
• MW: 411.470924854279
• CID: 5781285
• PubChem ID: 18574878
• Update Time: 2025-05-24

N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-fluorophenyl)-N2-[[1-(2-thienylsulfonyl)-2-pyrrolidinyl]methyl]-
• CHEMBL1394820
• F2574-0467
• MLS001234474
• HMS3003E07
• AKOS024661813
• N'-(3-fluorophenyl)-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• SR-01000023453
• SMR000811418
• N'-(3-fluorophenyl)-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• SR-01000023453-1
• 896280-04-9
• N1-(3-fluorophenyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C17H18FN3O4S2/c18-12-4-1-5-13(10-12)20-17(23)16(22)19-11-14-6-2-8-21(14)27(24,25)15-7-3-9-26-15/h1,3-5,7,9-10,14H,2,6,8,11H2,(H,19,22)(H,20,23)
• InChI Key： SJYHCTIYVCLBNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 411.07227657g/mol
• Monoisotopic Mass: 411.07227657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• pka: 10.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896280-04-9)

N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, with the CAS number 896280-04-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring a fluorophenyl group and a thiophene-sulfonyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting various diseases.

The compound's structure includes a pyrrolidine ring, a common motif in medicinal chemistry known for enhancing molecular stability and binding affinity. The incorporation of a 3-fluorophenyl group further enhances its potential as a pharmacophore, a key feature in designing drugs with improved efficacy and selectivity. Given the rising demand for precision medicine and targeted therapies, compounds like N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide are increasingly relevant in modern research.

In recent years, the scientific community has focused on sulfonyl-containing compounds due to their diverse biological activities, including enzyme inhibition and receptor modulation. The thiophene-2-sulfonyl segment in this molecule aligns with this trend, making it a subject of interest for studies on kinase inhibitors and anti-inflammatory agents. Such research is often driven by the need for new treatments for chronic conditions like cancer and autoimmune disorders, which remain high-priority areas in global healthcare.

From a synthetic chemistry perspective, the preparation of N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multi-step reactions, including amide bond formation and sulfonylation. These processes require careful optimization to achieve high yields and purity, which are critical for subsequent biological testing. The compound's CAS number 896280-04-9 serves as a unique identifier, facilitating its accurate tracking in chemical databases and regulatory documentation.

Given the growing emphasis on green chemistry and sustainable synthesis, researchers are also exploring eco-friendly methods to produce such compounds. This aligns with broader industry trends toward reducing environmental impact while maintaining high-performance chemical synthesis. Additionally, the compound's potential as a building block for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening platforms.

In summary, N'-(3-fluorophenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896280-04-9) represents a promising candidate for advancing drug discovery and medicinal chemistry. Its structural features and potential bioactivity make it a focal point for ongoing research, particularly in the context of personalized medicine and innovative therapeutics. As scientific inquiry continues to evolve, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.